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Compound of Interest

Compound Name: Apostatin-1

Cat. No.: B11929865 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Apostatin-1 (Apt-1) is a novel and potent inhibitor of TNF Receptor-Associated Death Domain

(TRADD).[1][2][3] It functions by binding to a pocket on the N-terminal TRAF2-binding domain

of TRADD (TRADD-N).[1][3] This interaction modulates the ubiquitination of key signaling

proteins such as RIPK1 and beclin 1.[1][4] Consequently, Apostatin-1 effectively blocks

apoptosis, including bortezomib-induced and RIPK1-dependent apoptosis (RDA), and restores

cellular homeostasis by activating autophagy.[2][4][5] These characteristics make Apostatin-1
a valuable tool in research focused on apoptosis, autophagy, and neurodegenerative diseases.

Proper preparation of stock solutions is critical for obtaining reliable and reproducible

experimental results. Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing

Apostatin-1 stock solutions due to its high solubilizing capacity for this compound. These

application notes provide detailed protocols for the preparation, storage, and handling of

Apostatin-1 stock solutions using DMSO.

Data Presentation
Quantitative data regarding the physicochemical properties, solubility, and storage of

Apostatin-1 are summarized in the tables below for easy reference.

Table 1: Physicochemical and Solubility Data for Apostatin-1
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Property Value References

CAS Number 2559703-06-7 [1][2][6]

Molecular Formula C₁₉H₂₇N₃OS [1][5][7]

Molecular Weight 345.50 g/mol [1][5][6][7]

Appearance White to off-white solid [2][5]

Solubility in DMSO
≥40 mg/mL to 83.33 mg/mL

(approx. 115 mM to 241 mM)
[1][3][4][5]

Solubility in Ethanol ~9 mg/mL (~26 mM) [1][3][6]

Solubility in Water Insoluble [1][6]

Note: The solubility of Apostatin-1 in DMSO can be affected by the purity and water content of

the solvent. Using fresh, anhydrous (hygroscopic) DMSO is highly recommended for achieving

maximum solubility.[1][5]

Table 2: Recommended Storage and Stability of Apostatin-1

Form
Storage
Temperature

Stability Period References

Solid Powder -20°C 3 years [1][2][4][5]

+4°C 2 years [2][4][5]

In Solvent (DMSO) -80°C 6 months to 1 year [1][2][4][5]

-20°C 1 month [1][2][4][5]

Note: To ensure the stability and efficacy of the stock solution, it is crucial to aliquot it into

single-use volumes to avoid repeated freeze-thaw cycles.[1][5][8]

Experimental Protocols
Protocol 1: Preparation of a Concentrated Apostatin-1 Stock Solution in DMSO
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This protocol describes the steps to prepare a concentrated stock solution of Apostatin-1, for

instance, at 100 mM.

Materials:

Apostatin-1 powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)[9]

Sterile microcentrifuge tubes or cryogenic vials

Calibrated analytical balance

Vortex mixer and/or sonicator

Procedure:

Pre-experimental Preparation: Before opening the product vial, allow it to equilibrate to room

temperature for at least 60 minutes. This prevents moisture condensation inside the vial,

which could affect the stability of the compound. Gently tap the vial to ensure all the powder

is at the bottom.[10]

Weighing the Compound: In a sterile environment (e.g., a laminar flow hood), accurately

weigh the desired amount of Apostatin-1 powder. For small quantities (e.g., <10 mg), it is

often more accurate to dissolve the entire contents of the vial to create a stock of known

concentration.[11]

Calculating Required DMSO Volume: Use the following formula to calculate the volume of

DMSO needed to achieve the desired concentration:

Volume (L) = Mass (g) / (Concentration (mol/L) × Molecular Weight ( g/mol ))

Example for preparing a 100 mM stock solution from 5 mg of Apostatin-1:

Mass = 0.005 g

Concentration = 0.1 mol/L
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Molecular Weight = 345.50 g/mol

Volume (L) = 0.005 / (0.1 × 345.50) = 0.0001447 L = 144.7 µL

Therefore, add 144.7 µL of DMSO to 5 mg of Apostatin-1 to get a 100 mM stock solution.

Dissolution: Add the calculated volume of sterile DMSO to the vial containing the Apostatin-
1 powder.[12]

Mixing: Tightly cap the vial and vortex thoroughly until the powder is completely dissolved. If

dissolution is slow, gentle warming (up to 80°C) or sonication can be applied to facilitate the

process.[3][5] Visually inspect the solution to ensure there are no visible particulates.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use sterile tubes or cryogenic vials.[8][10] Store the aliquots at -80°C for long-

term stability (up to 1 year) or at -20°C for shorter-term storage (up to 1 month).[1][5]

Protocol 2: Preparation of Working Solutions for Cell-Based Assays

This protocol describes the dilution of the concentrated DMSO stock solution into an aqueous

medium for use in cell culture experiments.

Materials:

Concentrated Apostatin-1 stock solution in DMSO

Sterile cell culture medium or phosphate-buffered saline (PBS)

Sterile pipette tips and tubes

Procedure:

Thawing the Stock Solution: Remove one aliquot of the concentrated Apostatin-1 stock

solution from the freezer and allow it to thaw completely at room temperature.

Dilution: Perform a serial or direct dilution of the stock solution into the appropriate volume of

cell culture medium or buffer to reach the final desired working concentration (e.g., 10 µM).
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[1] It is recommended to add the stock solution to the medium while gently vortexing to

ensure rapid and uniform mixing, preventing precipitation.[12]

Final DMSO Concentration: It is critical to ensure that the final concentration of DMSO in the

cell culture medium is non-toxic to the cells, typically below 0.5%.[8][10] A negative control

group treated with the same final concentration of DMSO should always be included in the

experiment to account for any solvent effects.[10]

Immediate Use: Working solutions in aqueous media should ideally be prepared fresh and

used immediately for optimal results.[13]

Mandatory Visualizations
Diagram 1: Experimental Workflow for Apostatin-1 Stock Solution Preparation
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Caption: Workflow for preparing Apostatin-1 stock solution with DMSO.
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Diagram 2: Simplified Signaling Pathway of Apostatin-1
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Caption: Apostatin-1 inhibits TRADD, blocking apoptosis and promoting autophagy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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